Cas no 1780931-52-3 (tert-butyl N-2-(cyclopropylmethyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-2-(cyclopropylmethyl)-3-oxopropylcarbamate
• CAS No: 1780931-52-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5465937
• PubChem ID: 84725941
• Update Time: 2026-03-10

tert-butyl N-2-(cyclopropylmethyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-[2-(cyclopropylmethyl)-3-oxopropyl]carbamate
• tert-ButylN-[2-(cyclopropylmethyl)-3-oxopropyl]carbamate
• Z1877899068
• CID 84725941
• tert-butyl N-[2-(cyclopropylmethyl)-3-oxopropyl]carbamate
• tert-butyl N-2-(cyclopropylmethyl)-3-oxopropylcarbamate

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-7-10(8-14)6-9-4-5-9/h8-10H,4-7H2,1-3H3,(H,13,15)
• InChI Key： VQIBLZZFDRFZPS-UHFFFAOYSA-N
• SMILES： O(C(NCC(C=O)CC1CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.15214353 g/mol
• Monoisotopic Mass: 227.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 227.30
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4

Additional information on tert-butyl N-2-(cyclopropylmethyl)-3-oxopropylcarbamate

Comprehensive Overview of tert-butyl N-2-(cyclopropylmethyl)-3-oxopropylcarbamate (CAS No. 1780931-52-3)

The compound tert-butyl N-2-(cyclopropylmethyl)-3-oxopropylcarbamate (CAS No. 1780931-52-3) is a specialized organic intermediate with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a cyclopropylmethyl group and a tert-butyl carbamate moiety, makes it a valuable building block for synthesizing complex molecules. Researchers and industry professionals frequently search for this compound due to its role in drug discovery and medicinal chemistry, particularly in the development of novel therapeutic agents.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-(cyclopropylmethyl)-3-oxopropylcarbamate has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound is often explored for its potential in modulating biological pathways, thanks to its ketone and carbamate functional groups. Its CAS No. 1780931-52-3 is a critical identifier for researchers sourcing reliable materials for small-molecule synthesis.

One of the trending topics in the scientific community is the optimization of green chemistry processes. tert-butyl N-2-(cyclopropylmethyl)-3-oxopropylcarbamate is no exception, as researchers investigate eco-friendly synthesis routes to reduce waste and improve yield. Questions like "How to synthesize tert-butyl carbamate derivatives sustainably?" or "What are the applications of cyclopropylmethyl-containing compounds in drug design?" are frequently searched, reflecting the compound's relevance in modern research.

The pharmacokinetic properties of derivatives stemming from tert-butyl N-2-(cyclopropylmethyl)-3-oxopropylcarbamate are another area of interest. Its structural features, such as the 3-oxopropyl chain, contribute to improved bioavailability and metabolic stability in drug candidates. This aligns with the growing focus on AI-driven drug discovery, where computational models predict the behavior of such intermediates in biological systems.

From a commercial perspective, suppliers and manufacturers emphasize the importance of CAS No. 1780931-52-3 in their catalogs, catering to the needs of contract research organizations (CROs) and pharmaceutical companies. The compound's versatility in peptide modification and protease inhibitor development further underscores its value. As the industry shifts toward personalized therapeutics, intermediates like this are pivotal in creating tailored solutions.

In summary, tert-butyl N-2-(cyclopropylmethyl)-3-oxopropylcarbamate (CAS No. 1780931-52-3) represents a critical tool in contemporary chemical and pharmaceutical research. Its applications span from lead compound optimization to bioconjugation, making it a subject of ongoing exploration. By addressing current trends such as sustainable synthesis and computational chemistry, this compound continues to inspire innovation across scientific disciplines.